Cas no 856213-45-1 (N'-methylpyridine-3-carboximidamide)

• Product Name: N'-methylpyridine-3-carboximidamide
• CAS No: 856213-45-1
• MF: C₇H₉N₃
• MW: 135.166460752487
• MDL: MFCD13176022
• CID: 2808102
• Update Time: 2025-05-20

N'-methylpyridine-3-carboximidamide Chemical and Physical Properties

Names and Identifiers

• N'-methylpyridine-3-carboximidamide
• N-Hydroxy-nicotinaMidine

• MDL： MFCD13176022
• Inchi： 1S/C7H9N3/c1-9-7(8)6-3-2-4-10-5-6/h2-5H,1H3,(H2,8,9)
• InChI Key： QPIHZVADOIPPHE-UHFFFAOYSA-N
• SMILES： N1C=CC=C(C=1)/C(/N)=N/C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 131
• XLogP3: -0.2
• Topological Polar Surface Area: 51.3

Additional information on N'-methylpyridine-3-carboximidamide

Recent Advances in the Study of N'-methylpyridine-3-carboximidamide (CAS: 856213-45-1) in Chemical Biology and Pharmaceutical Research

N'-methylpyridine-3-carboximidamide (CAS: 856213-45-1) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This molecule, characterized by its unique pyridine-carboximidamide structure, has shown promising potential in various therapeutic applications, including antimicrobial, anticancer, and anti-inflammatory activities. The latest studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its pharmacokinetic properties to enhance its clinical applicability.

Recent research published in the Journal of Medicinal Chemistry highlights the compound's efficacy as a potent inhibitor of bacterial enzymes, particularly those involved in cell wall synthesis. The study demonstrated that N'-methylpyridine-3-carboximidamide exhibits a strong binding affinity to key bacterial targets, leading to significant inhibition of bacterial growth. These findings suggest its potential as a novel antibiotic, especially in the context of rising antibiotic resistance. Further in vivo studies are underway to validate these results and assess the compound's safety profile.

In the field of oncology, a 2023 study in Bioorganic & Medicinal Chemistry Letters explored the anticancer properties of N'-methylpyridine-3-carboximidamide. The research revealed that the compound induces apoptosis in various cancer cell lines by modulating the activity of specific signaling pathways, including the PI3K/AKT and MAPK pathways. Notably, the compound showed selective toxicity towards cancer cells while sparing normal cells, a critical feature for reducing side effects in potential therapeutic applications. These results have spurred further investigations into its use in combination therapies with existing anticancer drugs.

Another area of active research involves the optimization of synthetic routes for N'-methylpyridine-3-carboximidamide. A recent publication in Organic Process Research & Development detailed a scalable and cost-effective synthesis method, which significantly improves the yield and purity of the compound. This advancement is crucial for facilitating large-scale production and enabling further preclinical and clinical studies. The study also highlighted the importance of green chemistry principles in minimizing environmental impact during synthesis.

Pharmacokinetic studies have also been a focal point, with recent findings indicating that N'-methylpyridine-3-carboximidamide exhibits favorable absorption and distribution profiles in animal models. However, challenges remain in optimizing its metabolic stability and reducing potential hepatotoxicity. Researchers are currently exploring structural modifications and prodrug strategies to address these issues, as reported in a 2023 issue of Drug Metabolism and Disposition.

In conclusion, N'-methylpyridine-3-carboximidamide (CAS: 856213-45-1) represents a versatile and promising compound in chemical biology and pharmaceutical research. Its broad-spectrum biological activities, coupled with recent advancements in synthesis and pharmacokinetics, position it as a strong candidate for further development. Ongoing and future studies will be critical in translating these findings into clinically viable therapies, addressing unmet medical needs in infectious diseases, cancer, and beyond.